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Compound of Interest

Compound Name: Valencene

cat. No.: B1682129

Valencene: A Comprehensive Technical Guide

Valencene, a sesquiterpene hydrocarbon, is a significant contributor to the characteristic
aroma of citrus fruits, most notably Valencia oranges.[1] This technical guide provides an in-
depth overview of the physical and chemical properties of valencene, tailored for researchers,
scientists, and drug development professionals. The information is presented to facilitate easy
comparison and understanding of its fundamental characteristics.

Core Physical and Chemical Properties

Valencene is a colorless to pale yellow oily liquid with a fresh, citrus, woody odor.[2][3][4] It is a
bicyclic sesquiterpene that is practically insoluble in water but soluble in organic solvents such
as ethanol and oils.[1][2][3][5][6] Its chemical stability is a key consideration, as terpenes can
be susceptible to oxidation and polymerization, which may alter their sensory profile.[7] For
optimal preservation, it is recommended to store valencene in a cool, dry, and well-ventilated
area in a tightly sealed container.[5][7]

Quantitative Data Summary

The following tables summarize the key quantitative physical and chemical properties of
valencene.
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Identifier Value Source
(3R,4aS,5R)-4a,5-dimethyl-3-

IUPAC Name i/'?)rolp;::ja%? [1]
octahydronaphthalene

CAS Number 4630-07-3 [118]

Molecular Formula CisHz4 [1112]19]

Molar Mass 204.357 g-mol~—1 [1114]

Physical Property Value Conditions Source

Appearance Colorles§ to. pa.tle Standard [11[2]

yellow oily liquid

Boiling Point 123 °C at 11 mmHg [1][10]

274 °C at 760 mmHg [3]14][11]

Density 0.914 - 0.919 g/mL at 25 °C [2]

0.92 g/mL at25°C [4][11]

Refractive Index 1.498 - 1.508 at 20 °C [2][3]

1.504 at 20 °C [11]

Vapor Pressure 0.011 mmHg at 25 °C [3]

0.0109 mmHg at 23 °C [819]

Flash Point 100 °C (212 °F) Closed Cup [31[81[12]

Solubility in Water

0.05011 mg/L

at 25 °C (estimated) [314]

logP (o/w) 6.494 (estimated) [3]
6.7 [8]19]
Optical Rotation
+90° neat [11]
[a]22/D
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Experimental Protocols

While detailed, step-by-step experimental protocols for the determination of every physical
property are extensive and beyond the scope of this guide, standard analytical methods are
employed. These typically include:

e Gas Chromatography-Mass Spectrometry (GC-MS): Used for the identification and
guantification of valencene in complex mixtures, such as essential oils. The retention time
and mass spectrum are compared to a known standard.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
and confirm the chemical structure of valencene.

e Boiling Point Determination: Performed under controlled pressure (e.g., at 11 mmHg or 760
mmHg) using standard laboratory distillation apparatus.

o Density Measurement: Determined using a pycnometer or a digital density meter at a
specified temperature (e.g., 25 °C).

o Refractive Index Measurement: Measured using a refractometer at a specified temperature
(e.g., 20 °C) and wavelength (typically the sodium D-line).

Biosynthesis and Chemical Transformation

Valencene is biosynthesized in plants from farnesyl pyrophosphate (FPP) through the action of
a specific enzyme, valencene synthase.[1][13] FPP itself is a key intermediate in the
mevalonate (MVA) and methylerythritol phosphate (MEP) pathways, which are central to the
biosynthesis of all isoprenoids.

Chemically, valencene is a valuable precursor for the synthesis of nootkatone, the principal
aroma compound of grapefruit.[1] This transformation is typically achieved through the
oxidation of valencene.

Visualizations

The following diagrams illustrate the biosynthetic pathway of valencene and its conversion to
nootkatone.
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Figure 1. Biosynthesis of Valencene from Farnesyl Pyrophosphate.
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Figure 2. Chemical Conversion of Valencene to Nootkatone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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